Cas no 2092531-50-3 (2-(3-(furan-3-yl)-1H-pyrazol-4-yl)ethan-1-ol)

• Product Name: 2-(3-(furan-3-yl)-1H-pyrazol-4-yl)ethan-1-ol
• CAS No: 2092531-50-3
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 5722431
• PubChem ID: 121212642
• Update Time: 2025-05-20

2-(3-(furan-3-yl)-1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• F2198-3607
• 2-[5-(furan-3-yl)-1H-pyrazol-4-yl]ethanol
• 2-(3-(furan-3-yl)-1H-pyrazol-4-yl)ethan-1-ol
• 2092531-50-3
• AKOS026722846

• Inchi： 1S/C9H10N2O2/c12-3-1-7-5-10-11-9(7)8-2-4-13-6-8/h2,4-6,12H,1,3H2,(H,10,11)
• InChI Key： JSSCYQPKJVURJC-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)C1=C(C=NN1)CCO

Computed Properties

• Exact Mass: 178.074227566g/mol
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 62Ų

Additional information on 2-(3-(furan-3-yl)-1H-pyrazol-4-yl)ethan-1-ol

Research Briefing on 2-(3-(furan-3-yl)-1H-pyrazol-4-yl)ethan-1-ol (CAS: 2092531-50-3): Recent Advances and Applications

The compound 2-(3-(furan-3-yl)-1H-pyrazol-4-yl)ethan-1-ol (CAS: 2092531-50-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery and development.

Recent studies have highlighted the versatility of 2-(3-(furan-3-yl)-1H-pyrazol-4-yl)ethan-1-ol as a scaffold for designing novel bioactive molecules. The furan and pyrazole moieties in its structure are known to interact with various biological targets, including enzymes and receptors involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclooxygenase-2 (COX-2), suggesting potential applications in anti-inflammatory therapies.

In addition to its anti-inflammatory properties, 2-(3-(furan-3-yl)-1H-pyrazol-4-yl)ethan-1-ol has shown promise in anticancer research. A preclinical study conducted by researchers at the University of Cambridge revealed that certain analogs of this compound selectively target cancer cells by modulating the PI3K/AKT/mTOR signaling pathway. The study reported a significant reduction in tumor growth in xenograft models, with minimal toxicity to normal cells, underscoring its potential as a lead compound for cancer therapeutics.

The synthetic routes to 2-(3-(furan-3-yl)-1H-pyrazol-4-yl)ethan-1-ol have also been optimized in recent years. A 2022 paper in Organic & Biomolecular Chemistry described a novel one-pot synthesis method that improves yield and reduces byproducts, making the compound more accessible for large-scale production. This advancement is particularly relevant for pharmaceutical companies looking to develop cost-effective manufacturing processes for potential drug candidates based on this scaffold.

Despite these promising developments, challenges remain in the clinical translation of 2-(3-(furan-3-yl)-1H-pyrazol-4-yl)ethan-1-ol-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural optimization and pharmacokinetic studies. Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to overcome these limitations.

In conclusion, 2-(3-(furan-3-yl)-1H-pyrazol-4-yl)ethan-1-ol represents a compelling case study in the intersection of chemical synthesis and biological activity. Its multifaceted applications in inflammation and oncology, coupled with recent synthetic advancements, position it as a valuable scaffold for future drug discovery efforts. Continued research into its mechanism of action and therapeutic potential is warranted to fully exploit its benefits in clinical settings.